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Compound of Interest

Compound Name: Caryophyllene epoxide

Cat. No.: B084433 Get Quote

The safe and compliant disposal of caryophyllene epoxide is a critical aspect of laboratory

safety and environmental responsibility. As a substance classified with specific environmental

and health hazards, it requires handling as a hazardous chemical waste. Researchers,

scientists, and drug development professionals must adhere to strict protocols to ensure the

safety of personnel and the protection of the environment.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, ensure that appropriate Personal Protective

Equipment (PPE) is worn. This includes, but is not limited to, safety glasses or goggles, a lab

coat, and chemical-resistant gloves.[1][2][3][4] All handling of caryophyllene epoxide waste

should be conducted in a well-ventilated area or a chemical fume hood to avoid inhalation of

dust or vapors.[3][5][6]

Step-by-Step Disposal Protocol
The disposal of caryophyllene epoxide must be managed as a hazardous waste stream. The

following steps provide a direct, procedural guide for its proper disposal.

Waste Characterization and Classification:

The primary responsibility for waste classification lies with the chemical waste generator.

[5]
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Caryophyllene epoxide is toxic to aquatic life with long-lasting effects (H411) and is

classified for transport as an "Environmentally hazardous substance, solid, n.o.s."

(UN3077).[5][7]

Due to these classifications, it must be treated as a hazardous waste. Do not dispose of

caryophyllene epoxide down the drain or in regular solid waste.[5][6][7]

Waste Segregation and Collection:

Collect waste caryophyllene epoxide, including any contaminated materials (e.g., paper

towels, gloves, weighing paper), in a dedicated, compatible, and clearly labeled hazardous

waste container.[2][5]

The container must be kept tightly closed except when adding waste.[5]

Store the waste container in a designated and secure satellite accumulation area or

central hazardous waste storage area.

Avoid mixing with incompatible materials, such as strong oxidizing agents.[5]

Spill Management:

In the event of a spill, prevent the material from entering drains or waterways.[5][6][7]

Carefully sweep or shovel the solid material into a suitable container for disposal, avoiding

the generation of dust.[2][5]

Eliminate all potential ignition sources in the immediate area.[2][6]

Clean the spill area thoroughly. All materials used for cleanup must also be disposed of as

hazardous waste.

Arranging for Final Disposal:

Disposal of the collected hazardous waste must be conducted through a licensed and

certified hazardous waste disposal company.
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Follow all institutional, local, regional, and national regulations for the transportation and

disposal of chemical waste.[2][4][5]

Ensure all required waste disposal documentation is completed and maintained.

Data Presentation: Physicochemical Properties
The following table summarizes key quantitative data for caryophyllene epoxide, which is

essential for its proper handling and safety assessment.

Property Value Source(s)

CAS Number 1139-30-6 [1][2][5][7][8]

Molecular Formula C₁₅H₂₄O [1][5][8]

Molecular Weight 220.35 g/mol [1][5][8]

Appearance
White to off-white crystalline

powder/solid
[5][8]

Melting Point 55 - 65 °C (131 - 149 °F) [5][8]

Flash Point > 93.3 °C (> 200 °F) [2]

Transport Classification

UN3077, Environmentally

hazardous substance, solid,

n.o.s.

[5]

Experimental Protocols
Disposal procedures are operational protocols derived from regulatory requirements and safety

data, not typically from citable laboratory experiments. The methodology provided is a standard

chemical waste handling protocol based on the known hazards of the substance as detailed in

its Safety Data Sheet (SDS).[1][2][5][7]

Mandatory Visualization: Disposal Workflow
The following diagram illustrates the decision-making process and logical workflow for the

proper disposal of caryophyllene epoxide waste in a laboratory setting.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.vigon.com/product/caryophyllene-oxide-natural/?doc=MSDS/508384_vigon_sds_us_english.pdf&namee=CaryophylleneOxideNaturalSDS
https://www.jmnspecialties.com/downloads/sds/2916-terpene-sds/file
https://www.fishersci.com/store/msds?partNumber=AC325080500&countryCode=US&language=en
https://www.benchchem.com/product/b084433?utm_src=pdf-body
https://www.aurochemicals.com/wp-content/uploads/2019/05/CARYOPHYLLENE-OXIDE-Natural-SDS.pdf
https://www.vigon.com/product/caryophyllene-oxide-natural/?doc=MSDS/508384_vigon_sds_us_english.pdf&namee=CaryophylleneOxideNaturalSDS
https://www.fishersci.com/store/msds?partNumber=AC325080500&countryCode=US&language=en
https://cdn.caymanchem.com/cdn/msds/21573m.pdf
https://www.chemimpex.com/products/33927
https://www.aurochemicals.com/wp-content/uploads/2019/05/CARYOPHYLLENE-OXIDE-Natural-SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC325080500&countryCode=US&language=en
https://www.chemimpex.com/products/33927
https://www.aurochemicals.com/wp-content/uploads/2019/05/CARYOPHYLLENE-OXIDE-Natural-SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC325080500&countryCode=US&language=en
https://www.chemimpex.com/products/33927
https://www.fishersci.com/store/msds?partNumber=AC325080500&countryCode=US&language=en
https://www.chemimpex.com/products/33927
https://www.fishersci.com/store/msds?partNumber=AC325080500&countryCode=US&language=en
https://www.chemimpex.com/products/33927
https://www.vigon.com/product/caryophyllene-oxide-natural/?doc=MSDS/508384_vigon_sds_us_english.pdf&namee=CaryophylleneOxideNaturalSDS
https://www.fishersci.com/store/msds?partNumber=AC325080500&countryCode=US&language=en
https://www.aurochemicals.com/wp-content/uploads/2019/05/CARYOPHYLLENE-OXIDE-Natural-SDS.pdf
https://www.vigon.com/product/caryophyllene-oxide-natural/?doc=MSDS/508384_vigon_sds_us_english.pdf&namee=CaryophylleneOxideNaturalSDS
https://www.fishersci.com/store/msds?partNumber=AC325080500&countryCode=US&language=en
https://cdn.caymanchem.com/cdn/msds/21573m.pdf
https://www.benchchem.com/product/b084433?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084433?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caryophyllene Epoxide Waste Generated

Characterize Waste Stream
(Pure, Solution, or Contaminated)

Consult SDS and Local, Regional, &
National Hazardous Waste Regulations

Is Waste Classified as Hazardous?

Package in a Labeled, Sealed,
Compatible Container

 Yes (H411 Aquatic Toxicity)

Store in Designated Hazardous
Waste Accumulation Area

Arrange Pickup by Licensed
Hazardous Waste Contractor

Complete and Archive
Waste Disposal Records

Click to download full resolution via product page

Caption: Workflow for the compliant disposal of caryophyllene epoxide waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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